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Compound of Interest

Compound Name: Sgc-cbp30

Cat. No.: B15604191 Get Quote

Technical Support Center: SGC-CBP30
This guide provides detailed information on the solubility and stock solution preparation of

SGC-CBP30, a potent and selective CBP/p300 bromodomain inhibitor. It includes quantitative

data, step-by-step protocols, and troubleshooting advice for researchers.

Frequently Asked Questions (FAQs)
Q1: What is SGC-CBP30? A1: SGC-CBP30 is a potent and selective small molecule inhibitor

of the bromodomains of CREB-binding protein (CBP) and the E1A binding protein p300.[1][2] It

is widely used in epigenetics and cancer research to study the role of these transcriptional co-

activators.[3]

Q2: In which solvents is SGC-CBP30 soluble? A2: SGC-CBP30 is highly soluble in DMSO and

ethanol.[4] It has limited solubility in aqueous media.[5] For cell culture experiments, a

concentrated stock in DMSO is typically diluted into the aqueous culture medium immediately

before use.[5]

Q3: How should I store SGC-CBP30? A3: The solid, crystalline form of SGC-CBP30 should be

stored at +4°C or -20°C, protected from direct light, and preferably with a desiccant for long-

term storage.[1][5] Stock solutions in DMSO should be aliquoted and stored at -20°C for up to

one year or -80°C for up to two years to minimize freeze-thaw cycles.[5][6]
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Q4: What is the molecular weight of SGC-CBP30? A4: The molecular weight of SGC-CBP30 is

509.04 g/mol .[4]

Solubility Data
The solubility of SGC-CBP30 can vary based on the solvent, temperature, and method of

dissolution. The following table summarizes solubility data from various sources.

Solvent
Maximum
Concentration
(Molarity)

Maximum
Concentration
(Mass/Volume)

Notes

DMSO
≤ 19 mM to 196.44

mM

≥20.05 mg/mL to 100

mg/mL

Solubility is

significantly impacted

by moisture; using

fresh, anhydrous

DMSO is critical.[2][6]

Warming and

sonication can aid

dissolution.[6][7]

Ethanol ≤ 9.8 mM to 100 mM
≥25.7 mg/mL to 100

mg/mL

Ultrasonic assistance

may be required to

achieve higher

concentrations.[3][7]

Water Low / Insoluble ≥4.67 mg/mL

Data is conflicting.

Generally considered

to have low aqueous

solubility.[2][5]

Sonication may be

required.[3][7]

Experimental Protocol: Stock Solution Preparation
This protocol provides a standard method for preparing a 10 mM stock solution of SGC-CBP30
in DMSO.
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Materials:

SGC-CBP30 (solid powder, MW: 509.04 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated balance and appropriate weighing tools

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Procedure:

Equilibrate: Allow the vial of SGC-CBP30 to warm to room temperature before opening to

prevent condensation.

Weigh: Carefully weigh out 1 mg of SGC-CBP30 powder and transfer it to a sterile

microcentrifuge tube.

Add Solvent: Add 196.5 µL of anhydrous DMSO to the tube containing the 1 mg of SGC-
CBP30.[5] This will yield a final concentration of 10 mM.

Dissolve:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes.[7]

Gentle warming to 37°C for 10 minutes can also aid dissolution.[7]

Visually inspect the solution against a light source to ensure there are no visible

particulates.

Aliquot and Store:
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Once fully dissolved, divide the stock solution into smaller, single-use working aliquots in

sterile tubes. This prevents degradation from repeated freeze-thaw cycles.[5][6]

Store the aliquots at -20°C or -80°C.

Start: Equilibrate SGC-CBP30
to Room Temperature

Weigh 1 mg of
SGC-CBP30 Powder

Add 196.5 µL of
Anhydrous DMSO

Aid Dissolution:
Vortex / Sonicate / Warm

Is Compound
Fully Dissolved?

  No

Aliquot into
Single-Use Volumes

  Yes

Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for preparing SGC-CBP30 stock solution.
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Problem Possible Cause Recommended Solution

Precipitate forms after adding

to aqueous media.

Low aqueous solubility of

SGC-CBP30.

Ensure the final concentration

of the organic solvent (e.g.,

DMSO) in the cell culture

medium is very low (typically

<0.1%) to maintain solubility.[5]

Add the stock solution to the

medium with vigorous mixing,

immediately before use.

Compound fails to dissolve

completely in DMSO.

1. The concentration is too

high.2. The DMSO has

absorbed moisture.3.

Insufficient mixing.

1. Re-check your calculations.

Do not exceed the maximum

solubility limits.2. Use a fresh,

unopened bottle of anhydrous

or molecular-sieve dried

DMSO.[2][6]3. Use an

ultrasonic bath and/or warm

the solution to 37°C to facilitate

dissolution.[7]

Inconsistent experimental

results between batches.

1. Degradation of the stock

solution due to improper

storage.2. Batch-to-batch

variability in compound purity

or hydration state.

1. Always aliquot stock

solutions to avoid repeated

freeze-thaw cycles.[5][6]

Prepare fresh stock solutions

periodically.2. Refer to the

batch-specific Certificate of

Analysis for the precise

molecular weight and purity,

and adjust calculations

accordingly.[4]

Cell toxicity observed at

working concentrations.

The concentration of the

organic solvent

(DMSO/Ethanol) is too high.

Prepare a more concentrated

stock solution so that a smaller

volume is needed for the final

dilution into your experimental

medium. Ensure the final

solvent concentration does not

exceed levels toxic to your
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specific cell line (usually

<0.1%).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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